![molecular formula C14H17FN2O B3846959 1-[5-(2-fluorophenoxy)pentyl]-1H-imidazole](/img/structure/B3846959.png)
1-[5-(2-fluorophenoxy)pentyl]-1H-imidazole
Overview
Description
Scientific Research Applications
Herbicide Application
“1-[5-(2-fluorophenoxy)pentyl]-1H-imidazole” is also known as Flumiclorac . It is primarily used as a herbicide for controlling problematic broad-leaved weeds . It is applied post-emergence and is particularly effective against broad-leaved weeds including Xanthium strumarium and Ambrosia artemisiifolia . It is used in various crops such as corn, soybean, and cotton .
Environmental Impact
Flumiclorac has a low aqueous solubility and is volatile . Based on its chemical properties, it is mobile but not expected to leach to groundwater . It tends not to be persistent in soil and aquatic systems, degrading by both hydrolysis and photolysis .
Ecotoxicity
Flumiclorac is moderately toxic to fish and aquatic invertebrates . It is relatively non-toxic to honeybees . These properties make it an important subject of study in the field of ecotoxicology .
Chemical Properties
Flumiclorac has the chemical formula C₁₆H₁₃ClFNO₅ . It is normally used as the pentyl variant . It has a specific chemical structure, which can be represented by the canonical SMILES string: C1CCC2=C (C1)C (=O)N (C2=O)C3=CC (=C (C=C3F)Cl)OCC (=O)O .
Biological Potential of Indole Derivatives
Indole derivatives, such as “1-[5-(2-fluorophenoxy)pentyl]-1H-imidazole”, have diverse biological activities . They possess various biological activities, i.e., antiviral, anti-inflammatory, anticancer, anti-HIV, antioxidant, antimicrobial, antitubercular, antidiabetic, antimalarial, anticholinesterase activities, etc . This makes them a subject of interest among researchers to synthesize a variety of indole derivatives .
Mechanism of Action
Target of Action
Similar compounds with benzimidazole moieties have been known to interact with various biological targets, including enzymes and receptors, contributing to their pharmacological effects .
Biochemical Pathways
Compounds with similar structures have been shown to influence various biochemical pathways, leading to downstream effects on cellular functions .
Action Environment
Environmental factors can significantly influence the action, efficacy, and stability of 1-[5-(2-fluorophenoxy)pentyl]-1H-imidazole . Factors such as pH, temperature, and the presence of other molecules can affect the compound’s interaction with its targets and its overall stability.
properties
IUPAC Name |
1-[5-(2-fluorophenoxy)pentyl]imidazole |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H17FN2O/c15-13-6-2-3-7-14(13)18-11-5-1-4-9-17-10-8-16-12-17/h2-3,6-8,10,12H,1,4-5,9,11H2 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
CTJGSKUPZDDRAU-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C(=C1)OCCCCCN2C=CN=C2)F |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H17FN2O |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
248.30 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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